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Chemical Profile and Drug-Likeness

Daturaolone

(IUPAC

name:

(4aR,5R,6aR,6bS,8aR,12aR,14aR,14bR)-5-Hydroxy-4,4,6a,6b,8a,14b-

hexamethyl-1,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-octadecahydropicen-3(2H)-one) is a natural

product isolated from various Datura species and other plants like Pistacia integerrima [1] [2] [3].

Early-stage Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) predictions and

drug-likeness evaluations are summarized in the table below.

Property

Prediction / Value

Method / Notes

Molecular Formula

Molecular Weight

Lipinski's Rule

Drug-Likeness Score

Gl Absorption

BBB Permeation

C30H4802

440.712 g-mol—?

Compliant (3 of 4 rules)

0.33

High

No

Bioavailability Score: 0.55 [3] [4]

Better than some reference drugs (e.g., valproic
acid) [3] [4]

Caco-2 permeability: 34.6 nm/s [3] [4]

Suggests low risk of CNS side effects [3] [4]
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Property

Plasma Protein
Binding

CYP Inhibition

hERG Inhibition

Carcinogenicity

Prediction / Value

High (100%)

CYP1A2, CYP2C19,

CYP3A4

Low risk

Non-carcinogen

Method / Notes

May impact compound's free concentration [3] [4]

Potential for drug-drug interactions [3] [4]

Suggests low cardiotoxicity risk [3] [4]

Predicted [3]

Pharmacological Activities and Mechanisms

Daturaolone exhibits a multi-target mechanism of action, primarily centered on inhibiting key inflammatory

pathways.

Pharmacological
Activity

Model | Assay

Key Results /| Potency

Proposed Mechanism of
Action

Anti-inflammatory

Antinociceptive
(Pain Relief)

Antidepressant

Antibacterial &
Antifungal

Cytotoxic

Carrageenan-
induced paw edema
(mouse)

Acetic acid-induced

writhing (mouse)

Tail suspension test
(mouse)

In vitro vs. S. aureus,

K. pneumoniae

In vitro vs. HUh7.5
liver cancer cells

EDso = 10.1 mg/kg;

81.7% reduction [2] [3]

[5]

EDso = 13.8 mg/kg;
89.5% antinociception

(2] [3] [5]

68 £ 9.22 s immobility
time [3] [4]

Inhibited bacterial

growth [1]

ICso=17.32 + 1.43
ng/mL [3] [4]

Inhibition of COX-1/2 [2]
[3], Reduction of NF-kB &
NO [3] [4]

Interaction with
inflammatory pain
pathways [3] [4]

Interaction with serotonin &
dopamine systems; NO
reduction [3] [4]

Not fully elucidated

Not fully elucidated
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The following diagram illustrates the primary anti-inflammatory signaling pathway and molecular targets of

daturaolone based on current research.

Inhibits

Click to download full resolution via product page

Daturaolone's inhibition of NF-kB, COX-2, and iNOS in the inflammatory cascade.

Experimental Protocols for Key Assays

For researchers seeking to replicate or build upon these findings, here are summaries of the key experimental

methodologies.
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In Vivo Anti-inflammatory Model (Carrageenan-Induced Paw
Edema)

e Animals: Male BALB/c mice (25-30 g) [2].

e Grouping: 9 groups (n=6). Negative control (saline), positive control (diclofenac, 1-30 mg/kg), and
treatment groups (daturaolone, 1-30 mg/kg) [2].

e Edema Induction: Subplantar injection of 50 pL of 1% y-carrageenan into the right paw 30 minutes
after drug administration (i.p.) [2].

¢ Measurement: Paw volume measured using a plethysmometer at 1-5 hours post-carrageenan
injection. Edema calculated as the percentage change from baseline volume [2].

e Data Analysis: % Inhibition of edema is calculated. EDso is determined using linear regression [2].

In Vitro Nitric Oxide (NO) Inhibition Assay

e Cell Line: Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages [3] [4].

e Procedure: Cells are stimulated with LPS to induce NO production. Daturaolone is tested at various
concentrations [3] [4].

e NO Measurement: Nitrite accumulation in the culture supernatant is measured using the Griess
reagent. The ICso value is calculated from the dose-response curve [3] [4].

Research Status and Future Directions

e Current Evidence: The anti-inflammatory and antinociceptive effects of daturaolone are robust,
supported by in silico, in vitro, and in vivo data. Its multi-target action is a significant advantage for
modulating complex inflammatory networks [3] [4].

e Major Research Gaps: The current pharmacokinetic data is primarily predictive. No actual in vivo
pharmacokinetic study results (e.g., half-life, clearance, volume of distribution) are available.
Detailed toxicology and safety profiles beyond acute models are also lacking [3].

e Challenges and Opportunities: Like many natural triterpenoids, daturaolone may face challenges
with low water solubility and bioavailability, which are common barriers for pentacyclic
triterpenoids [6]. Future work should focus on thorough ADMET profiling, chronic toxicity studies, and
structural modification or formulation to improve its drug-like properties [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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